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Get Quote

Introduction: The Strategic Importance of
Trifluoroethylation

The introduction of fluorine into organic molecules is a transformative strategy in modern drug
discovery and materials science.[1] The 2,2,2-trifluoroethyl group (-CH2CF3) is particularly
valued as a bioisostere of the common ethyl or ethoxy groups. Its inclusion in a molecular
scaffold can profoundly and beneficially alter key physicochemical properties, including
metabolic stability, lipophilicity, and receptor binding affinity, ultimately enhancing the
pharmacokinetic and pharmacodynamic profile of a drug candidate.[2]

Among the reagents developed to install this critical moiety, 2,2,2-trifluoroethyl
trifluoromethanesulfonate (TFETT), CAS 6226-25-1, stands out as an exceptionally potent
electrophilic alkylating agent.[2][3] Its efficacy is driven by the trifluoromethanesulfonate
(triflate) anion, one of the best known leaving groups in organic chemistry. This inherent
reactivity makes TFETf a powerful tool for the efficient N-alkylation of a wide range of amine-
containing substrates, often succeeding where other methods fail.[2]

This guide provides a comprehensive overview of TFETT, detailing its properties, the
mechanism of N-alkylation, and robust protocols for its use. It is intended for researchers,
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chemists, and drug development professionals seeking to leverage the power of
trifluoroethylation in their synthetic endeavors.

Reagent Profile: 2,2,2-Trifluoroethyl Triflate (TFETY)

TFETTf is a colorless to pale yellow, volatile liquid characterized by its high electrophilicity.[4][5]
The strong electron-withdrawing nature of the triflate group makes the adjacent trifluoroethyl
carbon highly susceptible to nucleophilic attack.[2][4]

Property Value References
CAS Number 6226-25-1 [31[4]
Molecular Formula C3H2F603S [4][6]
Molecular Weight 232.10 g/mol [61[7]
Appearance Colorless to pale yellow liquid [5]

Density ~1.611 g/mL at 25 °C [71[8]

Boiling Point 89-91 °C at 740 mmHg [819]
Refractive Index n20/D ~1.306 [7]

Purity Typically >95% [7]

Mechanism of N-Trifluoroethylation

The N-alkylation of an amine with TFETf proceeds through a classic bimolecular nucleophilic
substitution (SN2) mechanism. The lone pair of electrons on the amine nitrogen acts as the
nucleophile, attacking the electrophilic methylene carbon (-CHz-) of the TFETf. This leads to
the formation of a pentavalent transition state, followed by the displacement of the highly stable
triflate anion, a superb leaving group. The resulting product is a protonated trifluoroethylated
amine, which is subsequently deprotonated by a base present in the reaction mixture to yield
the final neutral product.
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Preparation
1. Add Amine (1.0 eq)
to Dry Flask

Y
(2. Add Anhydrous Solvent)

& Base (1.2-1.5 eq)

(3. Cool Mixture to O °C)

Reaction

4. Add TFETf (1.1-1.3 eq)
Dropwise

:

5. Warm to RT, Stir 2-16h
& Monitor (TLC/LC-MS)

Work-up &qurification

6. Quench with Sat. NaHCOs
& Extract

l

7. Dry, Concentrate & Purify
(Column Chromatography)

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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